molecular formula C12H12N2O3 B8518262 4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione

4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione

Cat. No. B8518262
M. Wt: 232.23 g/mol
InChI Key: CTEXOOUNLHARDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoxaline-2,3(1H,4H)-dione

Molecular Formula

C12H12N2O3

Molecular Weight

232.23 g/mol

IUPAC Name

4-hydroxy-7,8,9,10-tetrahydro-1H-benzo[f]quinoxaline-2,3-dione

InChI

InChI=1S/C12H12N2O3/c15-11-12(16)14(17)9-6-5-7-3-1-2-4-8(7)10(9)13-11/h5-6,17H,1-4H2,(H,13,15)

InChI Key

CTEXOOUNLHARDI-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(C1)C=CC3=C2NC(=O)C(=O)N3O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25% ammonium hydroxide in water (0.7 ml) was added to a solution of 5-ethoxalylamino-1,2,3,4-tetrahydro-6-nitronaphthalene (0.30 g, 1 mmol) in a mixture of 10 ml of N,N-dimethylformamide and 30 ml of tetrahydrofuran. The mixture was hydrogenated at atmospheric pressure and room temperature in the presence of 5% platinum on carbon, until the starting material had disappeared. The mixture was filtered and the filtrate was discarded. Now the filter was washed with 5% aqueous potassium hydroxide, and the filtrate was acidified with 4N hydrochloric acid. The white precipitate was isolated by filtration and washed with water and ethanol to give 0.11 g (46%) of the title compound M.p. >225° C. dec.; 1H-NMR (DMSO-d6): 1.57-1.90 (m, 4H, 2CH2), 2.50-2.93 (m, 4H, 2CH2), 6.95 (d, J=9 Hz, 1H, ArH), 7.30 (d, J=9 Hz, 1H, ArH); appr. 11.1 (very broad s, 1H, NH); IR (KBr): 1670 cm1 ; MS (m/e): 232 (M+, 87%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-ethoxalylamino-1,2,3,4-tetrahydro-6-nitronaphthalene
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
0.7 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Yield
46%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.